Cas no 13010-47-4 (Lomustine)

• Product Name: Lomustine
• CAS No: 13010-47-4
• MF: C₉H₁₆ClN₃O₂
• MW: 233.695240974426
• MDL: MFCD00012392
• CID: 48973
• PubChem ID: 160871478
• Update Time: 2025-04-18

Lomustine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloroethyl)-3-cyclohexyl-1-nitrosourea
• (chloro-2-ethyl)-1-cyclohexyl-3-nitrosourea
• (cloro-2-etil)-1-cicloesil-3-nitrosourea
• 1-(2-chloroethyl)-3-cyclohexyl-1-nitrosoure
• 1-(2-chloroethyl)-3-cyclohexyl-1-nitroso-ure
• belustine
• cecenu
• ceenu
• chloroethylcyclohexylnitrosourea
• cinu
• cyclohexylchloroethylnitrosourea
• icig1109
• n-(2-chloroethyl)-n’-cyclohexyl-n-nitroso-ure
• nci-c04740
• nsc79037
• nsc-79037
• rb1509
• Lomustine
• 1-chloroethyl-3-cyclohexyl-1-nitrosourea
• CCNU
• Lomustina
• Lomustinum
• sri2200
• Lomustin
• NSC 79037
• 1-(2-Chloroethyl)-3-cyclohexyl-1-nitrosourea1-(2-chloroethyl)-3-cyclohexyl-1-nitroso-urea13010-47-4NCI60_0417431-(2-Chloroethyl)-3-cyclohexylnitrosourea1-Nitrosourea, 1-(2-chloroethyl)-3-cyclohexyl-Be
• Lomustine, United States Pharmacopeia (USP) Reference Standard
• A806019
• 1-Nitrosourea, 1-(2-chloroethyl)-3-cyclohexyl-
• CS-1461
• AI3-52779
• Belustin
• Lomustina [INN-Spanish]
• RB-1509
• ICIG 1109
• 1-(2-chloroethyl)-3-cyclohexyl-1-nitroso-urea
• Lucostin
• AB00173884-04
• LOMUSTINE [VANDF]
• DTXSID2023222
• CCN-U
• LOMUSTINE [MART.]
• WR-139017
• SR-05000001497-1
• NS00003479
• CCG-213022
• DB01206
• HY-13669
• Prava
• chloroethylcyclo-hexylnitrosourea
• HMS3655I16
• Lomustine, >=98%
• EN300-118685
• Gleostine
• Urea, 1-(2-chloroethyl)-3-cyclohexyl-1-nitroso-
• HSDB 6519
• CAS-13010-47-4
• CCRIS 860
• LOMUSTINE [WHO-DD]
• 1-(2-CHLOROETHYL)-3-CYCLOHEXYL-1-NITROSOUREA (IARC)
• Tox21_112470
• SW220040-1
• AB00173884_05
• NSC759635
• (Cloro-2-etil)-1-cicloesil-3-nitrosourea [Italian]
• Q415378
• Urea, N-(2-chloroethyl)-N'-cyclohexyl-N-nitroso-
• Lomustine (CeeNU)
• WLN: L6TJ AMVNNO&2G
• CCNU [Chloroethyl nitrosoureas]
• LOMUSTINE (EP MONOGRAPH)
• BDBM50247919
• BRN 2125058
• 1-(2-CHLOROETHYL)-3-CYCLOHEXYL-1-NITROSOUREA [IARC]
• Pharmakon1600-01502301
• DS-1269
• LOMUSTINE [HSDB]
• FT-0627972
• NCGC00167466-03
• UNII-7BRF0Z81KG
• GQYIWUVLTXOXAJ-UHFFFAOYSA-N
• Urea, 1-(2-chloroethyl)-3-cyclohexyl)-1-nitroso-
• CCNU; NSC 79037
• L0251
• W-108355
• AB00173884-03
• Lucostine
• AKOS005766022
• 1-(2-Chloroethyl)-3-cyclohexylnitrosourea
• Lomustine, European Pharmacopoeia (EP) Reference Standard
• LOMUSTINE [MI]
• AB00173884-02
• N-(2-Chloroethyl)-N'-cyclohexyl-N-nitrosourea
• Cyclohexyl chloroethyl nitrosourea
• BCP06551
• LOMUSTINE (MART.)
• LOMUSTINE [USP-RS]
• NSC-759635
• Tox21_112470_1
• NCGC00167466-01
• Lomustine- Bio-X
• L01AD02
• Lomustinum (INN-Latin)
• NCI60_041743
• LOMUSTINE [INN]
• SR-05000001497-3
• BL164634
• 1-(2-Chloroethyl)-1-[(cyclohexylamino)carbonyl]-2-oxohydrazine #
• D00363
• SCHEMBL3995
• LOMUSTINE [ORANGE BOOK]
• Lomustina (INN-Spanish)
• NCIMech_000220
• C07079
• LOMUSTINE (USP-RS)
• LOMUSTINE [EP MONOGRAPH]
• Lomustinum [INN-Latin]
• RB 1509
• Lomustine (USP/INN)
• SR-05000001497
• GTPL7214
• Gleostine (TN)
• Lomeblastin
• s1840
• 3-(2-chloroethyl)-1-cyclohexyl-3-nitrosourea
• AM20070540
• LOMUSTINE (USP MONOGRAPH)
• AC-8062
• SRI 2200
• Lomustine [USAN:INN:BAN]
• MFCD00012392
• CHEBI:6520
• DTXCID103222
• 13010-47-4
• 2-chloro-N-(cyclohexyl-C-hydroxycarbonimidoyl)-N-nitrosoethan-1-amine
• AB00173884_06
• CHEMBL514
• NCGC00167466-02
• HMS2090A17
• 1-(2-Chloroethyl)-3-cyclohexyl-1-nitrosourea [Chloroethyl nitrosoureas]
• LOMUSTINE [USP MONOGRAPH]
• LOMUSTINE [USAN]
• EINECS 235-859-2
• 7BRF0Z81KG
• Lomustine; 1-(2-Chloroethyl)-3-cyclohexyl-1-nitrosourea
• DB-017097

• MDL： MFCD00012392
• Inchi： 1S/C9H16ClN3O2/c10-6-7-13(12-15)9(14)11-8-4-2-1-3-5-8/h8H,1-7H2,(H,11,14)
• InChI Key： GQYIWUVLTXOXAJ-UHFFFAOYSA-N
• SMILES： ClCCN(C(NC1CCCCC1)=O)N=O

Computed Properties

• Exact Mass: 233.09300
• Monoisotopic Mass: 233.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 61.8A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.3840 (rough estimate)
• Melting Point: 89.0 to 93.0 deg-C
• Boiling Point: 63.6°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.5790 (estimate)
• Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 100 mg/mL(427.90 mM)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• PSA: 61.77000
• LogP: 2.64180
• Merck: 5564
• Solubility: In water\0.1NSodium hydroxide solution\0.1NHydrochloric acid or10%In ethanolsolubilityNone less than0.05mg/ml;The solubility in absolute ethanol is70Mg/Ml,Slightly soluble in propylene glycol.

Lomustine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H350
• Warning Statement： P201,P301+P310,P308+P313
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： R25: swallowingToxic. R45: may cause cancer.
• Safety Instruction： S53-S45
• RTECS：YS4900000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1(a)
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R45
• HazardClass：6.1(a)
• PackingGroup：III
• Toxicity：LD50 in male mice (mg/kg): 51 orally; 56 i.p.; 61 s.c. (Thompson, Larson)
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas Nitrosoureas